Cas no 1361875-63-9 (2-(Difluoromethyl)-3-methyl-6-(trifluoromethoxy)pyridine-5-acetonitrile)

• Product Name: 2-(Difluoromethyl)-3-methyl-6-(trifluoromethoxy)pyridine-5-acetonitrile
• CAS No: 1361875-63-9
• MF: C₁₀H₇F₅N₂O
• MW: 266.167399644852
• CID: 4912460
• Update Time: 2025-10-31

2-(Difluoromethyl)-3-methyl-6-(trifluoromethoxy)pyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3-methyl-6-(trifluoromethoxy)pyridine-5-acetonitrile

• Inchi： 1S/C10H7F5N2O/c1-5-4-6(2-3-16)9(18-10(13,14)15)17-7(5)8(11)12/h4,8H,2H2,1H3
• InChI Key： RCBBZJBDTGRAED-UHFFFAOYSA-N
• SMILES： FC(C1C(C)=CC(CC#N)=C(N=1)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 324
• XLogP3: 3
• Topological Polar Surface Area: 45.9

Additional information on 2-(Difluoromethyl)-3-methyl-6-(trifluoromethoxy)pyridine-5-acetonitrile

Introduction to 2-(Difluoromethyl)-3-methyl-6-(trifluoromethoxy)pyridine-5-acetonitrile (CAS No. 1361875-63-9)

2-(Difluoromethyl)-3-methyl-6-(trifluoromethoxy)pyridine-5-acetonitrile, identified by its CAS number 1361875-63-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including the presence of both difluoromethyl and trifluoromethoxy substituents, contribute to its distinct chemical properties and reactivity, making it a valuable intermediate in the synthesis of various pharmacologically active agents.

The difluoromethyl group (–CF₂) is a key structural moiety that enhances the metabolic stability and lipophilicity of molecules, while the trifluoromethoxy group (–OCHF₃) introduces electron-withdrawing effects that can modulate the electronic properties of the pyridine ring. These modifications are particularly important in drug design, as they can influence binding affinity, pharmacokinetic profiles, and overall efficacy. The acetonitrile substituent at the 5-position further contributes to the molecule's solubility and reactivity in various organic synthesis protocols.

In recent years, there has been a growing interest in pyridine derivatives as scaffolds for developing novel therapeutic agents. The compound 2-(Difluoromethyl)-3-methyl-6-(trifluoromethoxy)pyridine-5-acetonitrile has been extensively studied for its potential applications in multiple therapeutic areas, including oncology, anti-inflammatory diseases, and central nervous system disorders. Its structural motifs are reminiscent of several known bioactive molecules, suggesting that it may serve as a versatile building block for drug discovery programs.

One of the most compelling aspects of this compound is its utility as a precursor in the synthesis of small-molecule inhibitors targeting specific biological pathways. For instance, researchers have explored its role in developing kinase inhibitors, which are critical in treating cancers and inflammatory conditions. The combination of fluorinated groups enhances the binding affinity to protein targets by improving hydrophobic interactions and reducing metabolic degradation. This has led to several high-throughput screening campaigns where 2-(Difluoromethyl)-3-methyl-6-(trifluoromethoxy)pyridine-5-acetonitrile was used as a key intermediate.

The pharmaceutical industry has also leveraged this compound in the development of antiviral agents. The unique electronic distribution induced by the fluorinated substituents can disrupt viral protease activity or inhibit viral entry into host cells. Preliminary studies have shown promising results when this molecule was incorporated into libraries designed for antiviral drug discovery. Furthermore, its stability under various reaction conditions makes it an attractive candidate for large-scale synthesis and purification processes.

Another area where this compound has shown promise is in the realm of neurodegenerative diseases. Pyridine derivatives have long been investigated for their potential to modulate neurotransmitter systems, and recent advances in medicinal chemistry have highlighted the importance of fluorinated analogs in enhancing drug efficacy. The structural features of 2-(Difluoromethyl)-3-methyl-6-(trifluoromethoxy)pyridine-5-acetonitrile align well with known pharmacophores targeting receptors such as serotonin and dopamine transporters, which are implicated in conditions like Alzheimer's disease and Parkinson's disease.

The synthesis of this compound typically involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions on halogenated pyridines, followed by protection-deprotection strategies to introduce the desired substituents at specific positions. Advanced techniques such as transition-metal-catalyzed cross-coupling reactions have also been employed to streamline the synthetic pathway and improve scalability.

In conclusion, 2-(Difluoromethyl)-3-methyl-6-(trifluoromethoxy)pyridine-5-acetonitrile (CAS No. 1361875-63-9) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and broad applicability in drug discovery. Its role as an intermediate in synthesizing bioactive molecules underscores its importance in modern medicinal research. As ongoing studies continue to uncover new therapeutic applications, this compound is poised to remain a cornerstone in the development of next-generation pharmaceuticals.